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Compound of Interest

Compound Name: Benzyl-PEG2-ethanol

Cat. No.: B11883017 Get Quote

Benzyl-PEG2-ethanol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Benzyl-PEG2-ethanol, a valuable bifunctional molecule increasingly utilized in

bioconjugation, drug delivery, and materials science. This document details its characteristics,

experimental protocols for its analysis, and its chemical behavior to support its application in

research and development.

Core Physical and Chemical Properties
Benzyl-PEG2-ethanol, also known as 2-[2-(Benzyloxy)ethoxy]ethanol, is a colorless to light

yellow liquid.[1] It possesses a benzyl-protected ether and a terminal primary alcohol, making it

a useful building block in PEGylation and linker technologies.[1] The hydrophilic polyethylene

glycol (PEG) linker enhances the water solubility of molecules it is conjugated to.[1]

Structural Information
Chemical Name: 2-[2-(Benzyloxy)ethoxy]ethan-1-ol[2]

Synonyms: Benzyl-PEG2-alcohol, Di(ethylene glycol) benzyl ether[1]

CAS Number: 2050-25-1
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Molecular Formula: C₁₁H₁₆O₃

Molecular Weight: 196.24 g/mol

Quantitative Physical and Chemical Data
The following table summarizes the key quantitative properties of Benzyl-PEG2-ethanol.

Property Value Reference

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 80-110 °C at 0.5 mm Hg

Density 1.094 g/mL at 25 °C

Refractive Index (n20/D) 1.51

Flash Point >230 °F (>110 °C)

Water Solubility Soluble

pKa 14.36 ± 0.10 (Predicted)

Vapor Pressure 0.000245 mmHg at 25°C

Experimental Protocols
Detailed experimental protocols for the characterization of Benzyl-PEG2-ethanol are crucial

for ensuring its purity and identity.

Synthesis of 2-[2-(phenylmethoxy)ethoxy]ethanol
A general method for the synthesis of Benzyl-PEG2-ethanol involves the reaction of benzyl

chloride with diethylene glycol.

Materials:

Diethylene glycol
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Potassium hydroxide (KOH)

Dioxane

Benzyl chloride

Tetrabutylammonium bromide

Chloroform (CHCl₃)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

A solution of diethylene glycol (75-125 mmol) containing KOH (1.6 g, 27.5 mmol) is

prepared.

In a separate reaction flask, add dioxane (15 mL), benzyl chloride (25 mmol), and

tetrabutylammonium bromide (0.4 g, 1.2 mmol).

The mixture from step 2 is added to the solution from step 1.

The reaction system is heated to 100-105 °C and stirred continuously for 5-10 hours.

Upon completion, the reaction mixture is diluted with CHCl₃ (15 mL) and water (10 mL).

The organic layer is separated, washed with water (3 x 20 mL), and dried over anhydrous

Na₂SO₄.

The organic phase is concentrated under reduced pressure, and the residue is purified by

distillation through a Vigreux column to yield the final product.

Purity Analysis by Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is employed to confirm the chemical structure and assess the purity of

Benzyl-PEG2-ethanol.
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Objective: To verify the structural integrity and purity of the synthesized compound.

Sample Preparation:

Dissolve 5-10 mg of the Benzyl-PEG2-ethanol sample in a suitable deuterated solvent,

such as chloroform-d (CDCl₃).

Transfer the solution to an NMR tube.

Instrumentation: A 400 MHz or higher field NMR spectrometer.

Data Acquisition: Acquire a ¹H NMR spectrum.

Expected ¹H NMR Data: The resulting spectrum should be consistent with the structure of 2-[2-

(phenylmethoxy)ethoxy]ethanol.

Chemical Properties and Reactivity
The chemical behavior of Benzyl-PEG2-ethanol is primarily dictated by its terminal primary

alcohol and the benzyl ether group. The primary alcohol can undergo various reactions, such

as oxidation to an aldehyde or carboxylic acid, and esterification. The benzyl ether serves as a

protecting group for the hydroxyl function, which can be removed under specific conditions,

such as hydrogenolysis, to reveal a free hydroxyl group. This dual functionality makes it a

versatile linker in constructing more complex molecules.

The hydrophilic PEG portion of the molecule enhances its solubility in aqueous media, a

desirable characteristic for biological applications.

Safety and Handling
Benzyl-PEG2-ethanol is classified with the GHS07 pictogram, indicating it can cause skin and

serious eye irritation, and may cause respiratory irritation.

Hazard Statements:

H315: Causes skin irritation

H319: Causes serious eye irritation
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H335: May cause respiratory irritation

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray

P280: Wear protective gloves/protective clothing/eye protection/face protection

It is recommended to handle Benzyl-PEG2-ethanol in a well-ventilated area, wearing

appropriate personal protective equipment (PPE), including gloves and safety goggles. Store in

a tightly sealed container in a dry, room-temperature environment.

Visualizations
Logical Relationship of Benzyl-PEG2-ethanol Properties
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Caption: Overview of Benzyl-PEG2-ethanol properties and applications.

Experimental Workflow for Synthesis and Purification
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Start:
Reactants

Reaction:
Diethylene Glycol + Benzyl Chloride

(100-105°C, 5-10h)

Workup:
Dilute with CHCl3 and Water

Extraction:
Separate Organic Layer

Wash:
Wash with Water (3x)

Drying:
Dry over Na2SO4

Concentration:
Remove Solvent under Reduced Pressure

Purification:
Distillation (Vigreux Column)

Final Product:
Benzyl-PEG2-ethanol

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Benzyl-PEG2-ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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